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Isopyrazam Efficacy & Baseline Sensitivity

Isopyrazam is a succinate dehydrogenase inhibitor (SDHI) fungicide that disrupts fungal respiration [1].

Establishing baseline sensitivity is crucial for monitoring future resistance development.

Table 1: Baseline Sensitivity of Sclerotinia sclerotiorum to Isopyrazam

Isolate Source Number of Isolates Mean EC₅₀ (μg mL⁻¹) Reference

Composite (6 vegetables) 178 0.039 ± 0.002 [1] [2]

Cucumber 30 0.037 [1]

Tomato 29 0.035 [1]

Eggplant 30 0.042 [1]

Pepper 30 0.038 [1]

Kidney Bean 29 0.039 [1]

Pumpkin 30 0.041 [1]
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The frequency distribution of EC₅₀ values for the 178 isolates formed a unimodal curve, indicating no

natural resistance in the population at the time of the study and establishing a robust baseline for future

monitoring [1] [2].

Application Guidance & Efficacy Data

While exact field application timing (e.g., growth stage) is not detailed in the available studies, the following

data on performance and rate can guide trial design.

Table 2: Protective and Curative Efficacy of Isopyrazam

Application
Type

Concentration
Target
Pathogen

Host Efficacy Reference

Preventative 40 μg mL⁻¹ S.
sclerotiorum

Detached

Eggplant
Leaves

100% [2]

Curative 40 μg mL⁻¹ S.
sclerotiorum

Detached
Eggplant

Leaves

87.78% [2]

Polytunnel

Trial

200 g a.i. ha⁻¹ S.
sclerotiorum

Vegetables Significant

decrease in
disease incidence

[2]

The activity, translocation, and persistence of isopyrazam have been confirmed in studies on cucumber,

supporting its systemic properties [1].

Resistance Management Guide

Although the risk of resistance development in S. sclerotiorum to isopyrazam is not directly studied,

research on Rhizoctonia solani provides valuable insights for risk assessment and management.

Table 3: Resistance Risk Assessment for Isopyrazam
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Factor Assessment for Rhizoctonia solani
Implications for S.
sclerotiorum

Inherent Risk Low to moderate A similar risk level is

plausible for other
pathogens like S.
sclerotiorum.

Resistance
Mutations

SDHB (H249L) and SDHC (I78F) amino acid

substitutions were identified in lab mutants [3].

These mutations reduce the

fungicide's affinity for its
target.

Fitness
Penalty

Resistant mutants showed reduced mycelial growth,
lower biomass, and decreased pathogenicity [3].

This may slow the spread of
resistant strains in the field.

Cross-
Resistance

Positive cross-resistance with other SDHI thifluzamide.
No cross-resistance with fungicides from other MOA

groups (e.g., prochloraz, tebuconazole, carbendazim)
[3].

Supports rotating SDHIs
with non-SDHI fungicides.

The following diagram illustrates the relationship between resistance mechanisms and management

strategies.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://revistacultivar.com/news/study-evaluates-resistance-to-the-fungicide-isopyrazam
https://revistacultivar.com/news/study-evaluates-resistance-to-the-fungicide-isopyrazam
https://revistacultivar.com/news/study-evaluates-resistance-to-the-fungicide-isopyrazam
https://www.smolecule.com/products/s659206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Isopyrazam Application
(SDHI Fungicide)

Potential Resistance Mutations
(SDHB: H249L, SDHC: I78F)

Reduced Binding Affinity
at Target Site

Fitness Penalty in Mutants:
Reduced Growth & Pathogenicity

Resistance Management
Strategies

Rotate with Non-SDHI Fungicides
(e.g., prochloraz, tebuconazole)

Monitor Population Sensitivity
Against Baseline EC₅₀

Use at Recommended Rates

Click to download full resolution via product page

Experimental Protocols for Researchers

Here are detailed methodologies for key experiments cited in the technical guide.

Protocol 1: Determining Baseline Sensitivity (Mycelial Growth Assay) This in vitro method establishes

the EC₅₀ value (effective concentration that inhibits 50% of mycelial growth) [1].

Fungal Isolation: Collect mature sclerotia from infected crops. Surface-sterilize and place on potato

dextrose agar (PDA) to obtain mycelial isolates.
Preparation of Fungicide-Amended Media: Dissolve technical-grade isopyrazam in acetone to

create a stock solution. Incorporate the stock solution into molten PDA to create a series of
concentrations (e.g., 0, 0.0125, 0.025, 0.05, 0.1, and 0.2 μg mL⁻¹). A PDA plate with the same volume

of acetone serves as the negative control.
Inoculation and Incubation: Transfer mycelial plugs (5 mm diameter) from the edge of actively

growing colonies to the amended and control plates. Incubate in the dark at 25°C.
Data Collection and Analysis: Measure the diameter of the colony (minus the plug diameter) after

48 hours. Calculate the percent inhibition of mycelial growth relative to the control. Use a regression
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analysis of inhibition percentage against the log₁₀ of the fungicide concentration to determine the

EC₅₀ value.

Protocol 2: Detached Leaf Bioassay for Protective & Curative Efficacy This method evaluates the

preventative and curative activity of isopyrazam on a plant surface [2].

Plant Material: Grow eggplant plants (e.g., to the 4-5 leaf stage). Select uniform, fully expanded
leaves.

Fungicide Application:
For protective activity, spray the fungicide solution (e.g., 40 μg mL⁻¹) onto healthy leaves until

runoff. Allow the leaves to dry.
For curative activity, first inoculate the leaves with a mycelial plug of S. sclerotiorum. After 12

hours, apply the fungicide.
Inoculation and Incubation: Place a mycelial plug (5 mm diameter) from an actively growing culture

onto the center of each treated leaf. Keep the leaves in a humid chamber at 25°C with a 12-hour
photoperiod.

Disease Assessment: Measure the necrotic lesion diameter on each leaf 48 hours after inoculation.
Calculate the control efficacy using the formula: (1 - (Lesion diameter in treatment /

Lesion diameter in control)) × 100%.

Frequently Asked Questions (FAQs)

Q1: What is the recommended application rate for isopyrazam to control Sclerotinia stem rot in

vegetables? Based on polytunnel trials, an application rate of 200 grams of active ingredient per hectare

(g a.i. ha⁻¹) significantly reduced disease incidence in vegetables [2]. Always check local regulations and

product labels for registered uses.

Q2: Does isopyrazam have preventative or curative activity? Experimental evidence confirms that

isopyrazam possesses both strong preventative and curative properties. On detached eggplant leaves, a

concentration of 40 μg mL⁻¹ provided 100% preventative and 87.78% curative control [2].

Q3: What is the resistance risk for S. sclerotiorum to isopyrazam? While a specific risk assessment for S.

sclerotiorum was not found, research on Rhizoctonia solani suggests a low to moderate resistance risk.

Laboratory-generated mutants showed resistance but also suffered from fitness penalties (reduced growth

and pathogenicity), which may hinder their establishment in the field [3].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://agris.fao.org/search/en/providers/122535/records/65df25260f3e94b9e5d588df
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://agris.fao.org/search/en/providers/122535/records/65df25260f3e94b9e5d588df
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://agris.fao.org/search/en/providers/122535/records/65df25260f3e94b9e5d588df
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://revistacultivar.com/news/study-evaluates-resistance-to-the-fungicide-isopyrazam
https://www.smolecule.com/products/s659206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q4: How should I manage the risk of resistance development? It is advisable to implement an anti-

resistance strategy:

Rotate Fungicides: Alternate isopyrazam with fungicides from different mode-of-action (MoA)
groups that have no cross-resistance, such as azoles (e.g., prochloraz, tebuconazole) or

benzimidazoles (e.g., carbendazim) [3].
Monitor Sensitivity: Regularly compare the sensitivity of field populations to the established baseline

EC₅₀ of 0.039 μg mL⁻¹ to detect any sensitivity shifts early [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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